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Compound of Interest

Compound Name:
1-(4-(4-

Bromophenoxy)phenyl)ethanone

Cat. No.: B1311913 Get Quote

The molecular weight of 1-(4-(4-Bromophenoxy)phenyl)ethanone is 291.14 g/mol .[1][2] This

chemical compound, with the molecular formula C₁₄H₁₁BrO₂, is utilized in various research and

development sectors, including organic synthesis and materials science.[1]

Chemical Properties Overview
A summary of the key chemical properties for 1-(4-(4-Bromophenoxy)phenyl)ethanone is

provided in the table below. This data is essential for researchers in designing experiments and

for professionals in drug development and materials science.
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Property Value Source

Molecular Weight 291.14 [1][2]

Molecular Formula C₁₄H₁₁BrO₂ [1]

CAS Number 54916-27-7 [1]

Appearance Pale yellow crystals [1]

Melting Point 69-75 °C [1]

Purity ≥ 99% (HPLC) [1]

Synonyms

4'-(4-

Bromophenoxy)acetophenone,

1-Acetyl-4-(4-

bromophenoxy)benzene

[1]

Context and Applications
1-(4-(4-Bromophenoxy)phenyl)ethanone serves as a key intermediate in the synthesis of

more complex molecules.[1] Its unique structure, featuring a bromophenoxy group, makes it a

valuable component in several fields:

Pharmaceutical Development: It is used as a building block in the synthesis of various

pharmaceutical compounds.[1]

Materials Science: The compound is incorporated into the creation of advanced materials,

such as specialty polymers that require enhanced thermal and chemical resistance.[1]

Agrochemicals: It plays a role in the formulation of agrochemicals, contributing to the

development of new crop protection solutions.[1]

Methodology for Molecular Weight Determination
The molecular weight of a compound like 1-(4-(4-Bromophenoxy)phenyl)ethanone is

typically determined through mass spectrometry. The workflow for this experimental procedure

is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemimpex.com/products/25651
https://www.scbt.com/p/1-4-4-bromophenoxy-phenyl-ethanone-54916-27-7
https://www.chemimpex.com/products/25651
https://www.chemimpex.com/products/25651
https://www.chemimpex.com/products/25651
https://www.chemimpex.com/products/25651
https://www.chemimpex.com/products/25651
https://www.chemimpex.com/products/25651
https://www.benchchem.com/product/b1311913?utm_src=pdf-body
https://www.chemimpex.com/products/25651
https://www.chemimpex.com/products/25651
https://www.chemimpex.com/products/25651
https://www.chemimpex.com/products/25651
https://www.benchchem.com/product/b1311913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Mass Spectrometry Analysis

Data Analysis

Dissolve Compound in
Appropriate Solvent

Dilute to Suitable
Concentration

Inject Sample into
Mass Spectrometer

Introduction

Ionize Sample
(e.g., ESI, MALDI)

Separate Ions by
Mass-to-Charge Ratio (m/z)

Detect Ions

Generate Mass Spectrum

Data Acquisition

Identify Molecular Ion Peak
[M+H]⁺ or [M]⁺

Calculate Molecular Weight
from m/z Value

result

Final Molecular Weight

Click to download full resolution via product page

Caption: Experimental workflow for determining molecular weight using mass spectrometry.
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This diagram illustrates the process from preparing the chemical sample to its analysis in a

mass spectrometer and the final calculation of its molecular weight from the resulting mass

spectrum. The precise mass is determined by analyzing the mass-to-charge ratio of the ionized

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1311913?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/25651
https://www.scbt.com/p/1-4-4-bromophenoxy-phenyl-ethanone-54916-27-7
https://www.benchchem.com/product/b1311913#1-4-4-bromophenoxy-phenyl-ethanone-molecular-weight
https://www.benchchem.com/product/b1311913#1-4-4-bromophenoxy-phenyl-ethanone-molecular-weight
https://www.benchchem.com/product/b1311913#1-4-4-bromophenoxy-phenyl-ethanone-molecular-weight
https://www.benchchem.com/product/b1311913#1-4-4-bromophenoxy-phenyl-ethanone-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1311913?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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